SMIFH2

• CAS No.: 340316-62-3
• Product Name: SMIFH2
• Molecular Formula: C15H9BrN2O3S
• Molecular Weight: 377.2 g/mol
• IUPAC Name: (5E)-1-(3-bromophenyl)-5-(furan-2-ylmethylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
• Standard InChI: InChI=1S/C15H9BrN2O3S/c16-9-3-1-4-10(7-9)18-14(20)12(13(19)17-15(18)22)8-11-5-2-6-21-11/h1-8H,(H,17,19,22)/b12-8+
• Standard InChIKey: MVFJHEQDISFYIS-XYOKQWHBSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)N2C(=O)/C(=C/C3=CC=CO3)/C(=O)NC2=S
• SMILES: C1=CC(=CC(=C1)Br)N2C(=O)C(=CC3=CC=CO3)C(=O)NC2=S
• Canonical SMILES: C1=CC(=CC(=C1)Br)N2C(=O)C(=CC3=CC=CO3)C(=O)NC2=S
• Appearance: Solid powder
• Description: SMIFH2 is the first small molecule inhibitor of formin-mediated actin assembly that disrupts formin dependent processes from yeast to mammals.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SMIFH-2; SMIFH 2; SMIFH2
• Reference: 1: LeCorgne H, Tudosie AM, Lavik K, Su R, Becker KN, Moore S, Walia Y, Wisner A, Koehler D, Alberts AS, Williams FE, Eisenmann KM. Differential Toxicity of mDia Formin-Directed Functional Agonists and Antagonists in Developing Zebrafish. Front Pharmacol. 2018 Apr 10;9:340. doi: 10.3389/fphar.2018.00340. eCollection 2018. PubMed PMID: 29692731; PubMed Central PMCID: PMC5902741.; 2: Rana MK, Aloisio FM, Choi C, Barber DL. Formin-dependent TGF-β signaling for epithelial to mesenchymal transition. Mol Biol Cell. 2018 Jun 15;29(12):1465-1475. doi: 10.1091/mbc.E17-05-0325. Epub 2018 Apr 18. PubMed PMID: 29668357; PubMed Central PMCID: PMC6014098.; 3: Fessenden TB, Beckham Y, Perez-Neut M, Ramirez-San Juan G, Chourasia AH, Macleod KF, Oakes PW, Gardel ML. Dia1-dependent adhesions are required by epithelial tissues to initiate invasion. J Cell Biol. 2018 Apr 2;217(4):1485-1502. doi: 10.1083/jcb.201703145. Epub 2018 Feb 5. PubMed PMID: 29437785; PubMed Central PMCID: PMC5881494.; 4: Silveira AAA, Dominical VM, Almeida CB, Chweih H, Ferreira WA Jr, Vicente CP, Costa FTM, Werneck CC, Costa FF, Conran N. TNF induces neutrophil adhesion via formin-dependent cytoskeletal reorganization and activation of β-integrin function. J Leukoc Biol. 2018 Jan;103(1):87-98. doi: 10.1189/jlb.3A0916-388RR. Epub 2017 Dec 28. PubMed PMID: 28798145.; 5: Basu S, Kustanovich I, Lamprecht R. Arp2/3 and VASP Are Essential for Fear Memory Formation in Lateral Amygdala. eNeuro. 2016 Nov 29;3(6). pii: ENEURO.0302-16.2016. eCollection 2016 Nov-Dec. PubMed PMID: 27957528; PubMed Central PMCID: PMC5126706.; 6: Ziske MA, Pettee KM, Khaing M, Rubinic K, Eisenmann KM. SMIFH2-mediated mDia formin functional inhibition potentiates chemotherapeutic targeting of human ovarian cancer spheroids. Biochem Biophys Res Commun. 2016 Mar 25;472(1):33-9. doi: 10.1016/j.bbrc.2016.02.049. Epub 2016 Feb 17. PubMed PMID: 26898799.; 7: Rosero A, Oulehlová D, Stillerová L, Schiebertová P, Grunt M, Žárský V, Cvrčková F. Arabidopsis FH1 Formin Affects Cotyledon Pavement Cell Shape by Modulating Cytoskeleton Dynamics. Plant Cell Physiol. 2016 Mar;57(3):488-504. doi: 10.1093/pcp/pcv209. Epub 2016 Jan 6. PubMed PMID: 26738547.; 8: Borinskaya S, Velle KB, Campellone KG, Talman A, Alvarez D, Agaisse H, Wu YI, Loew LM, Mayer BJ. Integration of linear and dendritic actin nucleation in Nck-induced actin comets. Mol Biol Cell. 2016 Jan 15;27(2):247-59. doi: 10.1091/mbc.E14-11-1555. Epub 2015 Nov 25. PubMed PMID: 26609071; PubMed Central PMCID: PMC4713129.; 9: Cao L, Henty-Ridilla JL, Blanchoin L, Staiger CJ. Profilin-Dependent Nucleation and Assembly of Actin Filaments Controls Cell Elongation in Arabidopsis. Plant Physiol. 2016 Jan;170(1):220-33. doi: 10.1104/pp.15.01321. Epub 2015 Nov 16. PubMed PMID: 26574597; PubMed Central PMCID: PMC4704583.; 10: Arden JD, Lavik KI, Rubinic KA, Chiaia N, Khuder SA, Howard MJ, Nestor-Kalinoski AL, Alberts AS, Eisenmann KM. Small-molecule agonists of mammalian Diaphanous-related (mDia) formins reveal an effective glioblastoma anti-invasion strategy. Mol Biol Cell. 2015 Nov 1;26(21):3704-18. doi: 10.1091/mbc.E14-11-1502. Epub 2015 Sep 9. PubMed PMID: 26354425; PubMed Central PMCID: PMC4626057.; 11: Efremov YM, Dokrunova AA, Efremenko AV, Kirpichnikov MP, Shaitan KV, Sokolova OS. Distinct impact of targeted actin cytoskeleton reorganization on mechanical properties of normal and malignant cells. Biochim Biophys Acta. 2015 Nov;1853(11 Pt B):3117-25. doi: 10.1016/j.bbamcr.2015.05.008. Epub 2015 May 10. PubMed PMID: 25970206.; 12: Isogai T, van der Kammen R, Innocenti M. SMIFH2 has effects on Formins and p53 that perturb the cell cytoskeleton. Sci Rep. 2015 Apr 30;5:9802. doi: 10.1038/srep09802. PubMed PMID: 25925024; PubMed Central PMCID: PMC5386218.; 13: Kim HC, Jo YJ, Kim NH, Namgoong S. Small molecule inhibitor of formin homology 2 domains (SMIFH2) reveals the roles of the formin family of proteins in spindle assembly and asymmetric division in mouse oocytes. PLoS One. 2015 Apr 2;10(4):e0123438. doi: 10.1371/journal.pone.0123438. eCollection 2015. PubMed PMID: 25837661; PubMed Central PMCID: PMC4383420.; 14: Rosero A, Žársky V, Cvrčková F. AtFH1 formin mutation affects actin filament and microtubule dynamics in Arabidopsis thaliana. J Exp Bot. 2013 Jan;64(2):585-97. doi: 10.1093/jxb/ers351. Epub 2012 Dec 1. Erratum in: J Exp Bot. 2015 Oct 22;:. PubMed PMID: 23202131; PubMed Central PMCID: PMC3542049.; 15: Rizvi SA, Neidt EM, Cui J, Feiger Z, Skau CT, Gardel ML, Kozmin SA, Kovar DR. Identification and characterization of a small molecule inhibitor of formin-mediated actin assembly. Chem Biol. 2009 Nov 25;16(11):1158-68. doi: 10.1016/j.chembiol.2009.10.006. PubMed PMID: 19942139; PubMed Central PMCID: PMC2784894.
• PubChem Compound: 2258538
• Last Modified: Nov 11 2021